[(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid

• IUPAC Name: 2-[4-[(4-ethoxyphenyl)sulfonylamino]-1-hydroxynaphthalen-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C20H19NO6S2/c1-2-27-13-7-9-14(10-8-13)29(25,26)21-17-11-18(28-12-19(22)23)20(24)16-6-4-3-5-15(16)17/h3-11,21,24H,2,12H2,1H3,(H,22,23)
• InChI Key: SGGQBTHMXMJMPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=CC=CC=C32)O)SCC(=O)O
• Molecular Formula: C20H19NO6S2
• Molecular Weight: 433.5 g/mol

Description

[(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid, also known as ESN-364, is a chemical compound that has been extensively studied for its potential use in treating various diseases. This compound belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. By inhibiting COX-2 activity, [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid may reduce inflammation and tumor growth.
Biochemical and Physiological Effects:
[(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid has been shown to have several biochemical and physiological effects in preclinical studies. These include reducing the production of inflammatory mediators, such as prostaglandins and cytokines, and inhibiting the growth and proliferation of cancer cells. [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid has also been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

[(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and has been extensively studied for its potential therapeutic applications. However, there are also some limitations to using [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid. One area of interest is its potential use in combination with other therapies, such as chemotherapy or radiation therapy, to enhance their efficacy. Another area of interest is its potential use in treating other diseases, such as inflammatory bowel disease or rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid and its potential off-target effects.

Synthesis Methods

The synthesis of [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid involves several steps, including the reaction of 4-ethoxyphenylsulfonyl chloride with 1-amino-2-naphthol to form the intermediate compound, which is then reacted with thioacetic acid to produce [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid. The purity of the final product is ensured by several purification steps, including recrystallization and chromatography.

Scientific Research Applications

[(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid has been studied extensively for its potential use in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. In preclinical studies, [(4-{[(4-ethoxyphenyl)sulfonyl]amino}-1-hydroxy-2-naphthyl)thio]acetic acid has shown promising results in reducing tumor growth and inflammation, as well as improving cognitive function in animal models of Alzheimer's disease.